Cas no 652154-16-0 (1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate)
652154-16-0 structure
Product Name:1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate
CAS No:652154-16-0
MF:C13H23N3O3
MW:269.34002327919
CID:402185
PubChem ID:69883617
Update Time:2025-04-19
1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate
- 4-benzyl-N-methylpiperazine-1-carboxamide,dihydrate
- 652154-16-0
- 4-Benzyl-N-methylpiperazine-1-carboxamide--water (1/2)
- 4-benzyl-N-methylpiperazine-1-carboxamide;dihydrate
- SCHEMBL6743398
- DTXSID30741474
-
- Inchi: 1S/C13H19N3O.2H2O/c1-14-13(17)16-9-7-15(8-10-16)11-12-5-3-2-4-6-12;;/h2-6H,7-11H2,1H3,(H,14,17);2*1H2
- InChI Key: RDTRSTCIEQCWAU-UHFFFAOYSA-N
- SMILES: O=C(NC)N1CCN(CC2C=CC=CC=2)CC1.O.O
Computed Properties
- Exact Mass: 269.17394160g/mol
- Monoisotopic Mass: 269.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.6Ų
1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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